Cas no 647863-01-2 (7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine)
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine is a heterocyclic compound featuring a pyridopyrimidine core with a benzyl substituent at the 7-position and a chloro group at the 4-position. The trifluoromethyl group at the 2-position enhances its electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. Its tetrahydropyrido[3,4-d]pyrimidine scaffold is structurally versatile, enabling applications in the synthesis of bioactive molecules, particularly kinase inhibitors and other pharmacologically active compounds. The presence of both chloro and trifluoromethyl groups offers opportunities for further functionalization, enhancing its utility in structure-activity relationship studies. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications.
![7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/648000/647863-01-2x500.png)
647863-01-2 structure
Product Name:7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
CAS No:647863-01-2
MF:C15H13ClF3N3
MW:327.73203253746
CID:499606
PubChem ID:18456521
Update Time:2025-06-07
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
- 7-benzyl-4-chloro-2-(trifluoromethyl)-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine
- Pyrido[3,4-d]pyrimidine,4-chloro-5,6,7,8-tetrahydro-7-(phenylmethyl)-2-(trifluoromethyl)-
- 4-chloro-7-(phenylmethyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-b]pyrimidine
- 4-chloro-7-(phenylmethyl)-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
- AB53030
- AG-G-43386
- AK-27534
- CTK5C1709
- FT-0646427
- PubChem14897
- SCHEMBL3134731
- 647863-01-2
- CS-0077285
- DTXSID60594031
- AKOS015839168
- MFCD09834993
- A834881
- DB-073533
- 4-Chloro-7-benzyl-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
-
- Inchi： 1S/C15H13ClF3N3/c16-13-11-6-7-22(8-10-4-2-1-3-5-10)9-12(11)20-14(21-13)15(17,18)19/h1-5H,6-9H2
- InChI Key： YREWJHWRHYBMPE-UHFFFAOYSA-N
- SMILES： ClC1=C2C(CN(CC3C=CC=CC=3)CC2)=NC(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 327.07500
- Monoisotopic Mass: 327.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.379
- Boiling Point: 355.9°C at 760 mmHg
- Flash Point: 169.1°C
- Refractive Index: 1.563
- PSA: 29.02000
- LogP: 3.64500
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029184252-250mg |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine |
647863-01-2 | 95% | 250mg |
$176.75 | 2023-09-01 | |
| Alichem | A029184252-1g |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine |
647863-01-2 | 95% | 1g |
$464.28 | 2023-09-01 | |
| Chemenu | CM164903-1g |
7-benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine |
647863-01-2 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1147925-1g |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine |
647863-01-2 | 95+% | 1g |
￥3942.00 | 2024-05-05 | |
| abcr | AB569301-100mg |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine; . |
647863-01-2 | 100mg |
€289.90 | 2025-04-17 | ||
| abcr | AB569301-250mg |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine; . |
647863-01-2 | 250mg |
€330.70 | 2024-04-16 | ||
| abcr | AB569301-1g |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine; . |
647863-01-2 | 1g |
€747.80 | 2024-04-16 | ||
| Ambeed | A661026-1g |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine |
647863-01-2 | 95+% | 1g |
$454.0 | 2024-04-18 | |
| Ambeed | A661026-100mg |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine |
647863-01-2 | 95+% | 100mg |
$206.0 | 2025-04-18 | |
| Ambeed | A661026-100mg |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine |
647863-01-2 | 95+% | 100mg |
$206.0 | 2025-04-18 |
7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
647863-01-2 (7-Benzyl-4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine) Related Products
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